4-methylsulfanyl-2-phenyl-3H-1,5-benzodiazepine

• CAS No.: 50850-07-2
• Molecular Formula: C16H14N2S
• Molecular Weight: 266.4 g/mol
• IUPAC Name: 4-methylsulfanyl-2-phenyl-3H-1,5-benzodiazepine
• InChI: InChI=1S/C16H14N2S/c1-19-16-11-15(12-7-3-2-4-8-12)17-13-9-5-6-10-14(13)18-16/h2-10H,11H2,1H3
• InChI Key: ZTKLRYVOHDXCKV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=CC=CC=C2N=C(C1)C3=CC=CC=C3

Description

4-methylsulfanyl-2-phenyl-3H-1,5-benzodiazepine is a useful research compound. Its molecular formula is C16H14N2S and its molecular weight is 266.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12.6 parts of 2,3-dihydro-4-phenyl-1H-1,5-benzodiazepine-2-thione is suspended in 1000 parts by volume of dry benzene. To this suspension is added 3 parts of 57% sodium hydride and the resultant mixture is stirred for about 2 hours at reflux temperature. 10 Parts of methyl iodide is then added to the reaction mixture and stirring is continued at reflux temperature overnight. The reaction mixture is then cooled to room temperature, filtered and the filtrate concentrated under reduced pressure to afford 2-methylthio-4-phenyl-3H-1,5-benzodiazepine, as an oil. This compound has the formula ##STR15##